2-Amino-4-bromo-5-fluorobenzonitrile

• IUPAC Name: 2-amino-4-bromo-5-fluorobenzonitrile
• InChI: InChI=1S/C7H4BrFN2/c8-5-2-7(11)4(3-10)1-6(5)9/h1-2H,11H2
• InChI Key: AMRIILMGUNADTD-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1F)Br)N)C#N
• Molecular Formula: C7H4BrFN2
• Molecular Weight: 215.02 g/mol

Description

2-Amino-4-bromo-5-fluorobenzonitrile is a benzonitrile derivative, bearing a bromide and a fluoride at the 2- and 5-positions. It is used as a precursor for the synthesis of TADF dyes in OLED applications and APIs in antitumor and anti-inflammatory applications.

Synthesis Analysis

The synthesis of 2-Amino-4-bromo-5-fluorobenzonitrile involves several steps. It is synthesized from 2-Bromo-5-fluorobenzonitrile, which is used in the synthesis of pyrimidine functional compounds acting as GABAAα2/α3 binding site agonists used in the treatment of anxiety disorders. The ortho-positioning of the amine and nitrile substituents makes 2-amino-5-fluorobenzonitrile an ideal precursor for synthesizing heterocyclic compounds.

Molecular Structure Analysis

The molecular structure of 2-Amino-4-bromo-5-fluorobenzonitrile is represented by the linear formula C7H4BrFN2. It has a molecular weight of 215.02. The InChI code for this compound is 1S/C7H4BrFN2/c8-5-2-7(11)4(3-10)1-6(5)9/h1-2H,11H2.

Chemical Reactions Analysis

The bromide and fluoride substituents display different reactivities, thus enabling selective substitution reactions. 2-Amino-5-fluorobenzonitrile reacts with aminoethanol derivatives catalyzed by zinc chloride, yielding oxazoline ligands for use in Cu-catalyzed enantioselective nitroaldol reactions.

Physical And Chemical Properties Analysis

2-Amino-4-bromo-5-fluorobenzonitrile is a white to yellow solid. The storage temperature is between 2-8°C.

Scientific Research Applications

Synthesis and Chemical Transformations

• Synthesis of Halogenated Benzonitriles : 2-Amino-4-bromo-5-fluorobenzonitrile has been utilized in the synthesis of various halogenated benzonitriles. For example, the synthesis of 2-bromo-3-fluorobenzonitrile was achieved through the bromodeboronation of 2-cyano-6-fluorophenylboronic acid, demonstrating the compound's role in halogen substitution reactions (Szumigala et al., 2004).

• Synthesis of Complex Compounds : The compound has been used as a precursor for the synthesis of more complex structures. For instance, its use in the facile synthesis of 3-Bromo-2-fluorobenzoic Acid highlights its versatility in multiple-step chemical syntheses (Zhou Peng-peng, 2013).

• Role in Carbon Dioxide Fixation : A study demonstrated the use of 2-amino-5-fluorobenzonitrile in the chemical fixation of CO2 to produce quinazoline-2,4(1H,3H)-diones. This application is significant in the field of green chemistry and carbon capture technologies (Kimura et al., 2012).

Applications in Imaging and Diagnostics

• PET Radioligand Synthesis : 2-Amino-4-bromo-5-fluorobenzonitrile has been employed in the synthesis of precursors for PET (Positron Emission Tomography) radioligands. This is crucial for medical imaging and diagnostic applications (Gopinathan et al., 2009).

Material Science and Corrosion Inhibition

• Corrosion Inhibition Properties : Derivatives of 2-aminobenzene-1,3-dicarbonitriles, closely related to 2-amino-4-bromo-5-fluorobenzonitrile, have been investigated for their corrosion inhibition properties on mild steel. This indicates the potential use of similar compounds in protective coatings and industrial applications (Verma et al., 2015).

Safety and Hazards

The safety information for 2-Amino-4-bromo-5-fluorobenzonitrile indicates that it is necessary to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes. Personal protective equipment should be used, including chemical impermeable gloves. It is also important to ensure adequate ventilation, remove all sources of ignition, and evacuate personnel to safe areas.

Mechanism of Action

Target of Action

It is known that bromide and fluoride substituents display different reactivities, thus enabling selective substitution reactions .

Mode of Action

2-Amino-4-bromo-5-fluorobenzonitrile interacts with its targets through a process of selective substitution reactions. The bromide and fluoride substituents on the compound display different reactivities, which enables these selective substitution reactions .

Biochemical Pathways

The compound’s selective substitution reactions suggest that it may influence various biochemical pathways depending on the specific targets it interacts with .

Result of Action

Given its selective substitution reactions, it can be inferred that the compound may induce changes at the molecular and cellular levels depending on the specific targets it interacts with .

Action Environment

It is known that the compound should be stored at temperatures between 2-8°c , suggesting that temperature could be an important environmental factor influencing its stability.